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Compound of Interest

Compound Name:
6-Chloro-5-methylimidazo[1,2-

a]pyridine

Cat. No.: B15203046

Get Quote

Content Type: Technical Monograph & Experimental Protocol Subject: Chemical Identity,

Synthesis, and Pharmacological Utility of CAS 1427432-60-7 and Derivatives.

Executive Summary: The "Privileged" Scaffold
The imidazo[1,2-a]pyridine ring system is recognized in medicinal chemistry as a "privileged

scaffold"—a molecular framework capable of providing ligands for diverse biological targets.

The specific substitution pattern of 6-Chloro-5-methylimidazo[1,2-a]pyridine represents a

critical structural motif.

The 5-Methyl Group: Provides steric bulk near the bridgehead nitrogen, often influencing the

torsional angle of substituents at the 3-position. This "conformational lock" is vital for

selectivity in kinase inhibitors and P-CABs (Potassium-Competitive Acid Blockers).

The 6-Chloro Group: Enhances lipophilicity and blocks metabolic oxidation at a reactive site,

extending the half-life (

) of the pharmacophore.
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This guide provides the validated CAS registry data, synthesis protocols, and structural insights

required for utilizing this scaffold in drug discovery.

Chemical Identity & CAS Registry
Precise identification is critical for procurement and regulatory filing. The following table

consolidates the verified CAS numbers for the core scaffold, its metabolic precursors, and key

functional derivatives.

Table 1: CAS Registry for 6-Chloro-5-methylimidazo[1,2-
a]pyridine Series

Chemical
Entity

Structure
Description

CAS Number
Molecular
Formula

MW ( g/mol )

Core Scaffold

6-Chloro-5-

methylimidazo[1,

2-a]pyridine

1427432-60-7 C₈H₇ClN₂ 166.61

Primary

Precursor

2-Amino-5-

chloro-6-

methylpyridine

36936-23-9 C₆H₇ClN₂ 142.59

2-Carboxylic Acid

6-Chloro-5-

methylimidazo[1,

2-a]pyridine-2-

carboxylic acid

1427360-67-5 C₉H₇ClN₂O₂ 210.62

3-Carboxylic Acid

6-Chloro-5-

methylimidazo[1,

2-a]pyridine-3-

carboxylic acid

1427358-48-2 C₉H₇ClN₂O₂ 210.62

2-Bromo

Derivative

2-Bromo-6-

chloro-5-

methylimidazo[1,

2-a]pyridine

2386684-85-9 C₈H₆BrClN₂ 245.50
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Note on Procurement: When sourcing the precursor (CAS 36936-23-9), ensure the certificate of

analysis (CoA) confirms the regiochemistry of the chlorine. Isomers such as 2-amino-3-chloro-6-

methylpyridine will yield the incorrect 8-chloro-5-methyl scaffold.

Synthetic Architecture
The synthesis of the imidazo[1,2-a]pyridine core relies on the condensation of a 2-

aminopyridine with an

-halocarbonyl compound. This is a variation of the Hantzsch synthesis.

Reaction Mechanism & Regiochemistry
The reaction proceeds via an initial

attack by the exocyclic amine nitrogen on the

-carbon of the halo-ketone, followed by cyclodehydration involving the ring nitrogen.

Regiocontrol: The 6-methyl group on the pyridine ring (adjacent to the ring nitrogen)

becomes the 5-methyl group in the fused system.

Precursor: 2-Amino-5-chloro-6-methylpyridine (CAS 36936-23-9).[1][2][3]

Visualization of the Synthetic Pathway
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Figure 1: Divergent synthesis of the core scaffold and functionalized carboxylates from the

common aminopyridine precursor.

Detailed Experimental Protocol
Objective: Synthesis of 6-Chloro-5-methylimidazo[1,2-a]pyridine-2-carboxylic acid (CAS

1427360-67-5).

Step 1: Cyclization to Ethyl Ester

Reagents: Charge a reaction vessel with 2-Amino-5-chloro-6-methylpyridine (1.0 eq) and

1,2-dimethoxyethane (DME) or Ethanol (0.2 M concentration).

Addition: Add Ethyl bromopyruvate (1.1 eq) dropwise at room temperature.

Reaction: Heat the mixture to reflux (

) for 4–6 hours. Monitor by TLC or LC-MS for the disappearance of the aminopyridine.

Workup: Cool to room temperature. The hydrobromide salt of the product may precipitate.

Filter the solid. If no precipitate forms, evaporate the solvent and neutralize with saturated

, then extract with Ethyl Acetate.
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Purification: Recrystallize from Ethanol/Ether or purify via silica gel chromatography

(Hexane/EtOAc gradient).

Step 2: Hydrolysis to Carboxylic Acid

Solvolysis: Dissolve the ethyl ester (from Step 1) in a 3:1 mixture of THF/Water.

Base Hydrolysis: Add Lithium Hydroxide monohydrate (LiOH

, 2.0 eq).

Conditions: Stir at ambient temperature for 12 hours.

Isolation: Acidify the reaction mixture to pH 3–4 using 1N HCl. The free acid (CAS 1427360-

67-5) will precipitate. Filter, wash with cold water, and dry under vacuum.

Medicinal Chemistry Applications
The 6-chloro-5-methylimidazo[1,2-a]pyridine moiety is not merely a linker; it is a functional

pharmacophore.

Structural-Activity Relationship (SAR) Logic
Metabolic Stability (C6-Cl): The C6 position in imidazo[1,2-a]pyridines is electron-rich and

prone to oxidative metabolism (CYP450). Substitution with Chlorine blocks this site,

significantly improving metabolic stability compared to the unsubstituted analog.

Conformational Control (C5-Me):

In many bioactive molecules (e.g., P-CABs), a substituent at the C3 position is required.

The C5-methyl group exerts steric pressure on the C3 substituent, preventing free

rotation. This forces the molecule into a specific atropisomer or conformation that may be

required to fit into a hydrophobic pocket of the target protein (e.g., the

-ATPase pump).

Target Classes
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Potassium-Competitive Acid Blockers (P-CABs): Derivatives of imidazo[1,2-a]pyridine are

established inhibitors of gastric acid secretion. The 6-chloro-5-methyl variant offers a

lipophilic profile suitable for penetrating the parietal cell canaliculus.

Kinase Inhibitors: The scaffold mimics the adenine ring of ATP. The C5-methyl group can

dictate selectivity between kinase isoforms by clashing with the "gatekeeper" residue in the

ATP-binding pocket.

Pharmacophore Map
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Figure 2: SAR logic of the 6-Chloro-5-methyl substitution pattern.

Analytical Characterization
When validating the synthesized core, look for these characteristic NMR signals:

¹H NMR (DMSO-d₆):

2.4–2.6 ppm: Singlet (3H) corresponding to the 5-Methyl group. Note: This may appear
further downfield than a standard aryl-methyl due to the deshielding effect of the
bridgehead nitrogen.
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Aromatic Region: The coupling pattern between H7 and H8 will be altered. Typically, you

will see two doublets (or a doublet and a singlet depending on resolution) for the pyridine

ring protons, as the C6-Cl and C5-Me block other couplings.

C2/C3 Protons: If unsubstituted, H2 and H3 appear as doublets (

Hz) around 7.5–8.0 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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